(RS)-1-(5-fluoro-indol-1-yl)-propan-2-ol

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 1-(5-fluoroindol-1-yl)propan-2-ol
• InChI: InChI=1S/C11H12FNO/c1-8(14)7-13-5-4-9-6-10(12)2-3-11(9)13/h2-6,8,14H,7H2,1H3
• InChI Key: LPLAKSONRCVWSV-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC2=C1C=CC(=C2)F)O

Description

(RS)-1-(5-fluoro-indol-1-yl)-propan-2-ol is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 0.55 g of sodium hydride dispersion in 75 ml of tetrahydrofuran was treated with 2 g of 5-fluoroindole at 0° and stirred at this temperature for 1 hour. After the addition of 2.1 ml of (RS)-methyloxirane the reaction mixture was stirred at room temperature for 24 hours and subsequently treated with 5 ml of water. The mixture was diluted with ether, washed three times with 75 ml of water each time and with 70 ml of saturated sodium chloride solution and the organic phase was dried over sodium sulfate. After removal of the solvent the residue was chromatographed over 60 g of silica gel with toluene-ethyl acetate (19:1). There were obtained 1.8 g (62%) of (RS)-1-(5-fluoro-indol-1-yl)-propan-2-ol as a yellow oil.